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Compound of Interest

Compound Name: 2-Methoxy-2-phenylethan-1-amine

CAS No.: 3490-79-7

Cat. No.: B2833967

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]
[5]
This guide provides an in-depth technical analysis of 2-methoxy-2-phenylethan-1-amine
hydrochloride, a specialized chiral building block often used in the synthesis of neuroactive

compounds and peptidomimetics.[1] Unlike generic Safety Data Sheets (SDS), this document

bridges the gap between regulatory compliance and practical laboratory application, focusing

on the mechanistic reasons behind safety protocols.
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Parameter Technical Detail

IUPAC Name
2-methoxy-2-phenylethan-1-amine

hydrochloride

Common Synonyms -methoxy-phenethylamine HCl; 2-methoxy-2-

phenylethylamine HCl

CAS Number
62064-68-0 (Racemic) / 64715-86-2 ((R)-

isomer)

Molecular Formula

Molecular Weight 187.67 g/mol

Structure

Phenyl ring functionalized at the

-position with a methoxy group; primary amine

at

-position.[1]

Physical State White to off-white crystalline solid.[1][2][3][4]

Solubility
High solubility in Water, Methanol, Ethanol;

Insoluble in non-polar solvents (Hexane, Et2O).

Hazard Profiling & Mechanistic Toxicology[1]
While often classified generically, the safety profile of this compound is dictated by two

structural features: the primary amine (irritant/corrosive potential) and the benzylic ether

(metabolic stability/reactivity).

GHS Classification (Self-Validated)
Based on structural analogs (phenethylamines) and pKa analysis:

Signal Word:WARNING (Treat as DANGER for concentrated free base).

Hazard Statements:
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H302: Harmful if swallowed (Neuroactive potential).[1]

H315: Causes skin irritation (Acidic salt hydrolysis).[1]

H319: Causes serious eye irritation.[1][5][6][7]

H335: May cause respiratory irritation.[1][5][6]

The "Why" Behind the Hazards
Acidity of the Salt: The hydrochloride salt acts as a weak acid in aqueous solution (

).[1] Upon contact with mucous membranes (eyes/lungs), it hydrolyzes to release protons,
causing immediate irritation.

Neuroactivity: Structurally, this compound is a

-substituted phenethylamine.[1][4] While the methoxy group reduces potency compared to
amphetamines, it retains lipophilicity, facilitating blood-brain barrier (BBB) penetration if the
free base is liberated in vivo [1].[1]

Benzylic Reactivity: The benzylic position is susceptible to oxidative metabolism, potentially

forming reactive aldehyde intermediates in biological systems.[1]

Storage, Stability & Handling Protocols[1][8]
Hygroscopicity Management
Amine salts are notoriously hygroscopic.[1] Moisture absorption leads to "clumping," which

alters stoichiometry in precise synthesis.[1]

Protocol: Store in a desiccator or under inert atmosphere (

or Ar).

Verification: If the solid appears "sticky" or translucent, recrystallize from Ethanol/Et2O

before use in sensitive catalysis.

Stability Logic Diagram (DOT)
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The following diagram illustrates the stability profile and potential degradation pathways

researchers must avoid.

2-Methoxy-2-phenylethan-1-amine HCl
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Click to download full resolution via product page

Figure 1: Stability and degradation pathways.[1] Note that the benzylic ether is relatively stable

to weak acids but cleaves under strong Lewis acidic conditions.

Emergency Response & Spill Management
Spill Decision Logic
Treat spills as Acidic Corrosives. Do not simply wipe with water, as this spreads the acidity.[1]
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Spill Detected

Is it Powder or Solution?

Powder Solution

Cover with Dry Lime/Sand
Avoid Dust Generation

Neutralize with NaHCO3
(Watch for CO2 bubbles)

Collect in Chem Waste
(Double Bag)

Check pH of Surface
(Must be 6-8)

Click to download full resolution via product page

Figure 2: Step-by-step decision tree for managing laboratory spills.

First Aid Causality
Eye Contact: Flush for 15 minutes. Mechanism: The HCl salt is hypertonic and acidic;

immediate dilution prevents corneal protein denaturation.[1]

Skin Contact: Wash with soap and water.[1] Mechanism: Lipophilic amines penetrate the

dermis; soap is required to emulsify and remove the organic cation effectively.[1]

Analytical Verification (Quality Control)[1]
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To ensure the integrity of the compound before use in clinical or preclinical workflows, use the

following self-validating analytical markers.

NMR Interpretation (Proton)
Solvent: DMSO-d6 or Methanol-d4[1]

Chemical Shift
(

)

Multiplicity Integration Assignment
Structural
Logic

7.30 - 7.45 Multiplet 5H Ar-H
Phenyl ring

protons.[1]

8.30 - 8.50 Broad Singlet 3H

Ammonium

protons

(exchanges with

).[1]

4.35 - 4.45 dd or t 1H Ar-CH-O

Deshielded

benzylic proton

(diagnostic).[1]

3.20 Singlet 3H -OCH_3
Methoxy group

(sharp singlet).[1]

2.90 - 3.10 Multiplet 2H -CH_2-N
Alpha-protons to

the nitrogen.[1]

Mass Spectrometry (LC-MS)
Expected Mass:

m/z (Free base).[1]

Artifacts: If you see

, this indicates demethylation (loss of
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, often due to high source energy or sample degradation) [2].

Synthesis & Application Notes
Benzylic Ether Cleavage
When using this building block, be aware that the methoxy group is a benzylic ether.

Risk: It can be cleaved under standard hydrogenolysis conditions (

) often used to remove Cbz groups or reduce nitro groups.

Prevention: If retaining the methoxy group is required during reduction steps, avoid Pd/C;

use chemoselective reductants like

or

for nitro reductions [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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